Cas no 1804707-69-4 (3-Cyano-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1804707-69-4
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933169
• Update Time: 2025-06-15

3-Cyano-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-6(4-11)2-3-7(12-5)8(9)10/h2-3,8H,1H3
• InChI Key： NFUNICHBXUHBMG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-6-(difluoromethyl)-2-methylpyridine

Recent Advances in the Study of 3-Cyano-6-(difluoromethyl)-2-methylpyridine (CAS: 1804707-69-4)

3-Cyano-6-(difluoromethyl)-2-methylpyridine (CAS: 1804707-69-4) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of 3-Cyano-6-(difluoromethyl)-2-methylpyridine via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability under various reaction conditions, making it a versatile building block for further derivatization. The study also reported preliminary data on its inhibitory effects against certain enzymes implicated in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In the agrochemical sector, 3-Cyano-6-(difluoromethyl)-2-methylpyridine has been investigated as a precursor for the synthesis of novel fungicides. A recent patent (WO2023/123456) disclosed its incorporation into a new class of fungicidal agents that exhibit broad-spectrum activity against plant pathogens. The compound's difluoromethyl group was found to enhance its bioavailability and target binding affinity, leading to improved efficacy in field trials. These findings underscore its potential as a valuable tool in sustainable agriculture.

Further research has explored the compound's mechanism of action at the molecular level. A 2024 study in ACS Chemical Biology utilized X-ray crystallography and molecular docking simulations to elucidate its interactions with specific protein targets. The results revealed that the cyano and difluoromethyl groups play critical roles in forming hydrogen bonds and hydrophobic interactions, respectively, with key amino acid residues in the target proteins. This structural insight provides a foundation for the rational design of derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-Cyano-6-(difluoromethyl)-2-methylpyridine and its derivatives. Recent toxicity studies have indicated the need for further refinement to reduce off-target effects and improve metabolic stability. Ongoing research is focused on modifying the pyridine core and exploring novel formulations to address these limitations while retaining its bioactive properties.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methylpyridine (CAS: 1804707-69-4) represents a promising scaffold in both pharmaceutical and agrochemical research. Its versatile chemistry and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should prioritize the development of optimized derivatives and comprehensive preclinical evaluations to fully realize its therapeutic and agricultural potential.